Cas no 1248683-68-2 (4,4-Difluoro-1-(furan-2-yl)-2-methylbutane-1,3-dione)

• Product Name: 4,4-Difluoro-1-(furan-2-yl)-2-methylbutane-1,3-dione
• CAS No: 1248683-68-2
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 5206850
• PubChem ID: 62632693
• Update Time: 2025-05-20

4,4-Difluoro-1-(furan-2-yl)-2-methylbutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1248683-68-2
• 4,4-difluoro-1-(furan-2-yl)-2-methylbutane-1,3-dione
• EN300-173152
• 4,4-Difluoro-1-(furan-2-yl)-2-methylbutane-1,3-dione

• Inchi： 1S/C9H8F2O3/c1-5(8(13)9(10)11)7(12)6-3-2-4-14-6/h2-5,9H,1H3
• InChI Key： GUSIZXVEUOCJPH-UHFFFAOYSA-N
• SMILES： FC(C(C(C)C(C1=CC=CO1)=O)=O)F

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.3Ų

Additional information on 4,4-Difluoro-1-(furan-2-yl)-2-methylbutane-1,3-dione

Research Briefing on 4,4-Difluoro-1-(furan-2-yl)-2-methylbutane-1,3-dione (CAS: 1248683-68-2)

4,4-Difluoro-1-(furan-2-yl)-2-methylbutane-1,3-dione (CAS: 1248683-68-2) is a fluorinated diketone derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a furan ring and difluoromethyl groups, has shown promising potential in various applications, ranging from medicinal chemistry to material science. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a candidate for further investigation in drug discovery and development.

The synthesis of 4,4-Difluoro-1-(furan-2-yl)-2-methylbutane-1,3-dione has been optimized to achieve high yields and purity, as reported in recent literature. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to confirm its structure and purity. The compound's stability under various conditions has also been evaluated, providing insights into its potential for large-scale production and application in industrial settings.

In the context of medicinal chemistry, preliminary studies have highlighted the compound's ability to interact with specific biological targets. For instance, its diketone moiety has been shown to exhibit chelating properties, which may be exploited in the design of metal-binding therapeutics. Additionally, the presence of the furan ring suggests potential bioactivity, as furan derivatives are known to possess antimicrobial, anti-inflammatory, and anticancer properties. Further in vitro and in vivo studies are warranted to elucidate its mechanism of action and therapeutic potential.

Beyond its biological applications, 4,4-Difluoro-1-(furan-2-yl)-2-methylbutane-1,3-dione has also been investigated for its utility in material science. Its fluorinated structure imparts unique electronic and steric properties, making it a valuable building block for the synthesis of advanced materials. Recent reports have demonstrated its use in the development of fluorinated polymers and coatings, which exhibit enhanced durability and resistance to environmental degradation.

In conclusion, 4,4-Difluoro-1-(furan-2-yl)-2-methylbutane-1,3-dione (CAS: 1248683-68-2) represents a versatile compound with significant potential in both pharmaceutical and material science applications. Ongoing research efforts are expected to further uncover its properties and expand its utility in these fields. Future studies should focus on optimizing its synthesis, exploring its biological activities, and developing novel applications in material science.